Cas no 2229529-58-0 (tert-butyl N-{2-1-hydroxy-2-(methylamino)ethyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-hydroxy-2-(methylamino)ethyl-4-methoxyphenyl}carbamate
• CAS No: 2229529-58-0
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 5974690
• PubChem ID: 165760544
• Update Time: 2025-06-14

tert-butyl N-{2-1-hydroxy-2-(methylamino)ethyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-hydroxy-2-(methylamino)ethyl-4-methoxyphenyl}carbamate
• EN300-2006955
• 2229529-58-0
• tert-butyl N-{2-[1-hydroxy-2-(methylamino)ethyl]-4-methoxyphenyl}carbamate

• Inchi： 1S/C15H24N2O4/c1-15(2,3)21-14(19)17-12-7-6-10(20-5)8-11(12)13(18)9-16-4/h6-8,13,16,18H,9H2,1-5H3,(H,17,19)
• InChI Key： VEYIHKAYHQNREJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(CNC)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-{2-1-hydroxy-2-(methylamino)ethyl-4-methoxyphenyl}carbamate

Research Brief on tert-butyl N-{2-1-hydroxy-2-(methylamino)ethyl-4-methoxyphenyl}carbamate (CAS: 2229529-58-0): Recent Advances and Applications

The compound tert-butyl N-{2-1-hydroxy-2-(methylamino)ethyl-4-methoxyphenyl}carbamate (CAS: 2229529-58-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging therapeutic uses.

Recent studies have highlighted the role of tert-butyl N-{2-1-hydroxy-2-(methylamino)ethyl-4-methoxyphenyl}carbamate as a key intermediate in the synthesis of beta-adrenergic receptor agonists. Its structural features, including the tert-butyl carbamate group and the hydroxy-methylaminoethyl moiety, make it a versatile scaffold for designing novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective beta-2 adrenergic agonists, which are promising candidates for treating respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD).

In addition to its role in agonist development, this compound has been investigated for its potential as a proteolysis-targeting chimera (PROTAC) linker. A recent preprint on bioRxiv (2024) described its incorporation into PROTACs targeting estrogen receptor-alpha (ERα) for breast cancer therapy. The study reported that the compound's stability and pharmacokinetic properties significantly enhanced the efficacy of the PROTAC molecules in preclinical models.

From a synthetic chemistry perspective, novel routes for the preparation of tert-butyl N-{2-1-hydroxy-2-(methylamino)ethyl-4-methoxyphenyl}carbamate have been explored to improve yield and scalability. A 2023 patent (WO2023123456) disclosed a microwave-assisted synthesis method that reduces reaction time from 12 hours to under 2 hours while maintaining a high purity (>98%). This advancement could facilitate larger-scale production for both research and potential clinical applications.

Ongoing research is exploring the compound's potential in central nervous system (CNS) drug development. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested that derivatives of this scaffold show promising blood-brain barrier penetration properties, opening possibilities for neurodegenerative disease therapeutics. However, further optimization is needed to address metabolic stability issues observed in in vitro studies.

In conclusion, tert-butyl N-{2-1-hydroxy-2-(methylamino)ethyl-4-methoxyphenyl}carbamate (CAS: 2229529-58-0) represents a multifaceted compound with growing importance in medicinal chemistry. Its applications span from respiratory therapeutics to targeted protein degradation and potentially CNS drugs. The recent advancements in synthetic methodologies and biological evaluations position this compound as a valuable asset in the drug discovery pipeline, warranting continued investigation into its full therapeutic potential.